Cas no 891120-89-1 (methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate)

• Product Name: methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate
• CAS No: 891120-89-1
• MF: C₁₉H₁₇N₃O₄
• MW: 351.355984449387
• CID: 6611890
• PubChem ID: 7533266
• Update Time: 2025-05-27

methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate
• F2518-0355
• methyl 4-{[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]carbamoyl}benzoate
• methyl 4-((5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)carbamoyl)benzoate
• methyl 4-[[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]carbamoyl]benzoate
• 891120-89-1
• SCHEMBL17717070
• AB00679075-01
• AKOS024656394

• Inchi： 1S/C19H17N3O4/c1-11-4-5-12(2)15(10-11)17-21-22-19(26-17)20-16(23)13-6-8-14(9-7-13)18(24)25-3/h4-10H,1-3H3,(H,20,22,23)
• InChI Key： BCZUVGQYKVXDDR-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1C=C(C)C=CC=1C)NC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 351.12190603g/mol
• Monoisotopic Mass: 351.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate

Methyl 4-{5-(2,5-Dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate (CAS No. 891120-89-1): A Comprehensive Overview

Methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate (CAS No. 891120-89-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzene ring, an oxadiazole moiety, and a carbamate functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate can be represented as C₁₈H₁₇N₃O₄. The presence of the oxadiazole ring and the carbamate group imparts specific properties that make it an interesting candidate for various pharmacological studies. The oxadiazole ring is known for its stability and ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The carbamate group, on the other hand, can modulate the compound's solubility and reactivity.

Recent research has focused on the potential of methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate as an inhibitor of specific enzymes and receptors. Studies have shown that this compound exhibits significant inhibitory activity against certain kinases and proteases, which are key targets in the treatment of various diseases such as cancer and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the activity of protein kinase C (PKC), a family of enzymes involved in cell signaling pathways.

In addition to its enzymatic inhibition properties, methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate has also been investigated for its anti-inflammatory effects. In vitro experiments have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease.

The pharmacokinetic properties of methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate have also been studied to evaluate its suitability for therapeutic use. Research has shown that this compound exhibits good oral bioavailability and a favorable half-life in animal models. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further understand the biological activities of methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate, several structure-activity relationship (SAR) studies have been conducted. These studies have identified key structural modifications that can enhance or modulate the compound's biological properties. For example, substituting different functional groups on the benzene ring or modifying the oxadiazole moiety can significantly affect the compound's potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate in human subjects. Preliminary results from phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic parameters. However, more extensive clinical studies are needed to fully assess its therapeutic potential.

In conclusion, methyl 4-{5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-ylcarbamoyl}benzoate (CAS No. 891120-89-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.